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Compound of Interest

Compound Name: 4-Hydroxy-6-methyl-2-pyrone

Cat. No.: B586867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 4-
Hydroxy-6-methyl-2-pyrone, a versatile platform chemical also known as Triacetic Acid

Lactone (TAL). Understanding the solubility of this compound in various solvents is critical for

its application in chemical synthesis, drug delivery, and materials science. This document

compiles available quantitative solubility data, details common experimental protocols for

solubility determination, and presents a logical workflow for these experiments.

Core Data Presentation: Solubility of 4-Hydroxy-6-
methyl-2-pyrone
The following tables summarize the known quantitative solubility of 4-Hydroxy-6-methyl-2-
pyrone in aqueous and organic solvents.

Table 1: Solubility in Aqueous Solution

Solvent Temperature (°C) Solubility (g/L)

Water 0 3.52

Water 20 8.60[1][2]

Water 93 130.65
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Note: The temperature-dependent solubility data for water was experimentally characterized in

a study focused on the sustainable production of Triacetic Acid Lactone.

Table 2: Solubility in Organic Solvents

Solvent Temperature Solubility

Dimethylformamide (DMF) Not Specified 30 mg/mL

Dimethyl sulfoxide (DMSO) Not Specified 30 mg/mL, 100 mg/mL

DMSO:PBS (pH 7.2) (1:10) Not Specified 0.09 mg/mL

Ethanol Not Specified 20 mg/mL

Methanol Not Specified Soluble

Experimental Protocols for Solubility Determination
The determination of a compound's solubility is a fundamental experimental procedure. The

following are detailed methodologies for two common and reliable techniques for determining

the solubility of a solid compound like 4-Hydroxy-6-methyl-2-pyrone.

Gravimetric Method
The gravimetric method is a straightforward and widely used technique for determining

solubility. It relies on the direct measurement of the mass of the solute dissolved in a known

mass or volume of a saturated solution.

Materials:

4-Hydroxy-6-methyl-2-pyrone

Selected solvent

Analytical balance

Thermostatic shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane)
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Evaporating dish or pre-weighed vials

Oven

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of 4-Hydroxy-6-methyl-2-pyrone to a known volume of the

chosen solvent in a sealed container. The presence of undissolved solid is crucial to

ensure saturation.

Agitate the mixture at a constant temperature using a thermostatic shaker or water bath.

The time required to reach equilibrium can vary and may take several hours to days. It is

advisable to determine this by taking measurements at different time points until the

concentration of the solute in the solution becomes constant.

Sample Collection and Filtration:

Once equilibrium is reached, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)

using a calibrated pipette.

Immediately filter the collected supernatant through a syringe filter to remove any

remaining solid particles. The filter material should be compatible with the solvent.

Solvent Evaporation and Mass Determination:

Transfer the filtered, saturated solution to a pre-weighed evaporating dish or vial.

Carefully evaporate the solvent under controlled conditions (e.g., in a fume hood, under a

gentle stream of nitrogen, or in an oven at a temperature below the decomposition point of

the solute).

Once the solvent is completely removed, place the dish or vial in an oven to dry to a

constant weight.
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After cooling to room temperature in a desiccator, weigh the dish or vial containing the

dried solute.

Calculation of Solubility:

The mass of the dissolved 4-Hydroxy-6-methyl-2-pyrone is the final weight of the

dish/vial minus the initial tare weight.

Solubility is then calculated by dividing the mass of the solute by the volume of the solvent

used to prepare the saturated solution (initially pipetted).

UV-Visible Spectrophotometry Method
This method is suitable when the solute has a chromophore that absorbs light in the UV-Visible

range. It is a sensitive technique that can be used for compounds with lower solubility.

Materials:

4-Hydroxy-6-methyl-2-pyrone

Selected solvent

UV-Visible Spectrophotometer

Volumetric flasks and pipettes

Analytical balance

Thermostatic shaker or water bath

Filtration apparatus

Procedure:

Preparation of a Standard Calibration Curve:

Prepare a stock solution of 4-Hydroxy-6-methyl-2-pyrone of a known concentration in

the chosen solvent.
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From the stock solution, prepare a series of standard solutions of decreasing

concentrations through serial dilution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for 4-Hydroxy-6-methyl-2-pyrone (around 284 nm).

Plot a calibration curve of absorbance versus concentration. The relationship should be

linear and follow the Beer-Lambert law.

Preparation of a Saturated Solution:

Follow the same procedure as in the gravimetric method (Step 1) to prepare a saturated

solution of 4-Hydroxy-6-methyl-2-pyrone at a constant temperature.

Sample Collection, Filtration, and Dilution:

Once equilibrium is achieved, withdraw a known volume of the supernatant and filter it as

described previously.

Dilute the clear, saturated filtrate with a known volume of the solvent to bring the

concentration within the linear range of the calibration curve. The dilution factor must be

recorded accurately.

Absorbance Measurement and Concentration Determination:

Measure the absorbance of the diluted solution at the λmax.

Using the equation of the line from the calibration curve, determine the concentration of

the diluted solution.

Calculation of Solubility:

Multiply the concentration of the diluted solution by the dilution factor to obtain the

concentration of the saturated solution. This value represents the solubility of 4-Hydroxy-
6-methyl-2-pyrone in that solvent at the specified temperature.

Visualization of Experimental Workflow
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The following diagram illustrates the logical steps involved in a typical solubility determination

experiment.
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Caption: Workflow for experimental solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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